Cas no 1797907-55-1 (4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane)

• Product Name: 4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane
• CAS No: 1797907-55-1
• MF: C₂₂H₂₈ClNOS
• MW: 389.981823921204
• CID: 5373762
• Update Time: 2025-08-02

4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 1-adamantyl-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]methanone
• 4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane

• Inchi： 1S/C22H28ClNOS/c23-19-4-2-1-3-18(19)20-5-6-24(7-8-26-20)21(25)22-12-15-9-16(13-22)11-17(10-15)14-22/h1-4,15-17,20H,5-14H2
• InChI Key： FNUPNQOFIZMIKO-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(=O)C12CC3CC(CC(C3)C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane

Comprehensive Overview of 4-(Adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane (CAS No. 1797907-55-1)

The compound 4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane (CAS No. 1797907-55-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive combination of an adamantane moiety, a chlorophenyl group, and a thiazepane ring makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its robust stability and versatile reactivity.

One of the most intriguing aspects of this compound is its adamantane-based scaffold, which is known for its high lipophilicity and rigid three-dimensional structure. This feature is often leveraged in medicinal chemistry to enhance the bioavailability and metabolic stability of drug candidates. The presence of the 2-chlorophenyl group further contributes to its binding affinity with biological targets, making it a valuable intermediate in the synthesis of novel therapeutics. Recent studies have highlighted its potential in addressing neurodegenerative disorders and inflammatory conditions, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, 4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane has emerged as a subject of interest due to its complex yet predictable behavior in silico modeling. Computational chemists frequently search for QSAR (Quantitative Structure-Activity Relationship) data on this compound to optimize its pharmacological profile. Additionally, its thiazepane core is a recurring motif in GPCR (G-Protein Coupled Receptor) targeting drugs, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the compound's CAS No. 1797907-55-1 serves as a critical identifier for researchers sourcing high-purity samples. Laboratories specializing in custom synthesis and contract research often prioritize this molecule due to its growing demand in academic and industrial settings. Its stability under various conditions also makes it a candidate for advanced material applications, such as polymer additives or coatings with specialized properties.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its chlorophenyl component warrants careful handling to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis methods, a frequently searched topic among chemists and environmental scientists.

In summary, 4-(adamantane-1-carbonyl)-7-(2-chlorophenyl)-1,4-thiazepane represents a multifaceted compound with applications spanning drug development, computational chemistry, and material science. Its unique structure and growing relevance in cutting-edge research underscore its importance in contemporary scientific exploration. As interest in targeted therapies and AI-augmented research continues to rise, this compound is poised to remain a focal point in innovative scientific endeavors.